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Compound of Interest

Compound Name:
2-Methoxy-2'-

thiomethylbenzophenone

Cat. No.: B1614018 Get Quote

Disclaimer: Extensive searches for "2-Methoxy-2'-thiomethylbenzophenone" did not yield a

publicly documented CAS number or specific experimental data. This suggests the compound

may be novel, not widely studied, or referred to under a different nomenclature. This guide

presents available data on closely related and commercially available isomers, which may be of

interest to researchers in drug development.

This technical guide provides a summary of the available physicochemical data for two isomers

of methoxy-thiomethylbenzophenone: 2-Methoxy-4'-thiomethylbenzophenone and 3-Methoxy-

2'-thiomethylbenzophenone. The information is intended for researchers, scientists, and

professionals in drug development.

Molecular Structures and Identification
The core structure of these compounds is a benzophenone skeleton, featuring both a methoxy

and a thiomethyl substituent on the phenyl rings. The precise positioning of these groups is

critical to the molecule's chemical properties and potential biological activity.

Isomer 1: 2-Methoxy-4'-thiomethylbenzophenone

CAS Number: 73242-08-7[1][2]

Molecular Formula: C₁₅H₁₄O₂S[1]
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Molecular Weight: 258.34 g/mol [1]

IUPAC Name: (2-methoxyphenyl)(4-(methylthio)phenyl)methanone

Isomer 2: 3-Methoxy-2'-thiomethylbenzophenone

CAS Number: 750633-63-7[3]

Molecular Formula: C₁₅H₁₂O₂S[3]

Molecular Weight: 256.32 g/mol [3]

IUPAC Name: (3-methoxyphenyl)(2-(methylthio)phenyl)methanone

Quantitative Physicochemical Data
The following table summarizes the key computed and experimental properties for the

identified isomers to facilitate comparison.

Property
2-Methoxy-4'-
thiomethylbenzophenone

3-Methoxy-2'-
thiomethylbenzophenone

CAS Number 73242-08-7[1][2] 750633-63-7[3]

Molecular Formula C₁₅H₁₄O₂S[1] C₁₅H₁₂O₂S[3]

Molecular Weight 258.34 g/mol [1] 256.32 g/mol [3]

Topological Polar Surface Area 51.6 Å² Data not available

LogP (calculated) 3.65 Data not available

Hydrogen Bond Donors 0 Data not available

Hydrogen Bond Acceptors 2 Data not available

Rotatable Bonds 4 Data not available

Experimental Protocols and Further Research
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Due to the absence of published experimental studies specifically detailing the synthesis or

biological evaluation of "2-Methoxy-2'-thiomethylbenzophenone," this guide cannot provide

detailed experimental protocols or signaling pathway diagrams for this specific molecule.

Researchers interested in this class of compounds could potentially adapt synthetic routes for

related benzophenone derivatives. A general approach might involve:

Friedel-Crafts Acylation: Reacting a substituted benzoic acid (or its corresponding acyl

chloride) with a substituted benzene ring in the presence of a Lewis acid catalyst. For

example, reacting 2-methoxybenzoyl chloride with thioanisole.

Nucleophilic Aromatic Substitution: Modifying a pre-existing benzophenone core to introduce

the methoxy and thiomethyl groups.

The logical workflow for investigating a novel compound like 2-Methoxy-2'-
thiomethylbenzophenone would be as follows:

Synthesis and Characterization Biological Evaluation Lead Optimization

Chemical Synthesis Purification (e.g., Chromatography) Structural Characterization (NMR, MS) In Vitro Assays (e.g., Enzyme Inhibition) Cell-Based Assays (e.g., Cytotoxicity) Structure-Activity Relationship (SAR) Studies ADME/Tox Profiling

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, characterization, and initial biological

evaluation of a novel chemical entity.

Further research would be required to establish the specific biological activities and potential

signaling pathways affected by these molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://cymitquimica.com/products/10-F201514/73242-08-7/2-methoxy-4-thiomethylbenzophenone/
https://www.kuujia.com/cas-73242-08-7.html
https://www.bldpharm.com/products/750633-63-7.html
https://www.benchchem.com/product/b1614018#cas-number-and-molecular-structure-of-2-methoxy-2-thiomethylbenzophenone
https://www.benchchem.com/product/b1614018#cas-number-and-molecular-structure-of-2-methoxy-2-thiomethylbenzophenone
https://www.benchchem.com/product/b1614018#cas-number-and-molecular-structure-of-2-methoxy-2-thiomethylbenzophenone
https://www.benchchem.com/product/b1614018#cas-number-and-molecular-structure-of-2-methoxy-2-thiomethylbenzophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1614018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

